Cas no 2384975-27-1 (5-Fluoro-6-methyl-1H-benzo[d][1,2,3]triazole)

• Product Name: 5-Fluoro-6-methyl-1H-benzo[d][1,2,3]triazole
• CAS No: 2384975-27-1
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 5085234
• PubChem ID: 58514890
• Update Time: 2024-11-08

5-Fluoro-6-methyl-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 2384975-27-1
• SCHEMBL12121753
• E73790
• 5-fluoro-6-methyl-1H-1,2,3-benzotriazole
• 5-Fluoro-6-methyl-1H-benzo[d][1,2,3]triazole
• 5-fluoro-6-methyl-2H-benzotriazole
• SCHEMBL26449991
• BS-44386

• Inchi： 1S/C7H6FN3/c1-4-2-6-7(3-5(4)8)10-11-9-6/h2-3H,1H3,(H,9,10,11)
• InChI Key： JBWHXCOYZFFRRG-UHFFFAOYSA-N
• SMILES： N1C2=CC(F)=C(C)C=C2N=N1

Computed Properties

• Exact Mass: 151.05457537g/mol
• Monoisotopic Mass: 151.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles